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Compound of Interest
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Compound Name:
hydroxythiophene-2-carboxylate

Cat. No. B1362303

An In-depth Technical Guide on the Molecular Structure and Conformation of Methyl 4-bromo-
3-hydroxythiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure and
conformational properties of Methyl 4-bromo-3-hydroxythiophene-2-carboxylate, a
heterocyclic compound of interest in medicinal chemistry and drug development. This
document summarizes its chemical and physical properties, outlines a potential synthetic
pathway, and discusses its likely conformational behavior based on the analysis of structurally
related compounds. While experimental crystallographic data for this specific molecule is not
publicly available, this guide leverages computational chemistry principles and spectroscopic
data of analogous structures to predict its geometric parameters.

Introduction

Methyl 4-bromo-3-hydroxythiophene-2-carboxylate (CeHsBrOsS) is a substituted thiophene
derivative. The thiophene ring is a common scaffold in many pharmaceutical agents due to its
bioisosteric relationship with the benzene ring and its versatile chemical reactivity. The
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presence of bromo, hydroxyl, and methyl carboxylate substituents on the thiophene ring of the
titte compound offers multiple points for further chemical modification, making it a valuable
building block in the synthesis of more complex molecules with potential biological activity.
Understanding the three-dimensional structure and conformational flexibility of this molecule is
crucial for rational drug design and for predicting its interaction with biological targets.

Molecular Structure and Properties

The fundamental properties of Methyl 4-bromo-3-hydroxythiophene-2-carboxylate are
summarized in the table below.

Property Value Reference

methyl 4-bromo-3-

IUPAC Name hydroxythiophene-2- [1]
carboxylate

CAS Number 95201-93-7 [1]
Molecular Formula CeHsBross [1]
Molecular Weight 237.07 g/mol [1]
Physical Form Solid

Solubility Sparingly soluble in water

Synthesis

While a specific, detailed experimental protocol for the synthesis of Methyl 4-bromo-3-
hydroxythiophene-2-carboxylate is not readily available in the public domain, a plausible
synthetic route can be proposed based on the known chemistry of thiophenes. A common
method for the synthesis of substituted thiophenes is through the Gewald reaction or
modifications thereof.

Alternatively, a direct bromination of a precursor molecule, Methyl 3-hydroxythiophene-2-
carboxylate, presents a feasible approach. The synthesis of this precursor has been reported
and can be adapted for the synthesis of the title compound.[2]
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Proposed Experimental Protocol for the Synthesis of
Methyl 3-hydroxythiophene-2-carboxylate (Precursor)

This protocol is adapted from the synthesis of Methyl 3-hydroxy-2-thiophenecarboxylate.[2]
Materials:

Sodium metal

Anhydrous methanol

Methyl thioglycolate

Methyl 2-chloroacrylate

4 M Hydrochloric acid

Ethyl acetate

Anhydrous sodium sulfate
Procedure:

e Prepare a 2 M solution of sodium methoxide by carefully adding sodium to anhydrous
methanol under an inert atmosphere.

 To this solution, add methyl thioglycolate.
e Cool the reaction mixture to 0°C and slowly add methyl 2-chloroacrylate dropwise.
o Allow the reaction to stir at room temperature overnight.

o After completion, cool the mixture to 0°C and quench the reaction with 4 M aqueous
hydrochloric acid.

o Extract the product with ethyl acetate.
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o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to obtain Methyl 3-hydroxythiophene-2-carboxylate.

Proposed Bromination to Methyl 4-bromo-3-
hydroxythiophene-2-carboxylate

Materials:

o Methyl 3-hydroxythiophene-2-carboxylate
e N-Bromosuccinimide (NBS)

» Acetonitrile

Procedure:

Dissolve Methyl 3-hydroxythiophene-2-carboxylate in acetonitrile.

Add N-Bromosuccinimide (NBS) to the solution portion-wise at room temperature.

Stir the reaction mixture at room temperature until the starting material is consumed
(monitored by TLC).

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield Methyl 4-bromo-3-
hydroxythiophene-2-carboxylate.

The following diagram illustrates the proposed synthetic workflow:
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Proposed Synthesis Workflow

Precursor Synthesis

Sodium Methoxide
+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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